Cas no 827037-18-3 (2-Pentenoic acid, 2-methoxy-4-oxo-)

2-Pentenoic acid, 2-methoxy-4-oxo- structure
827037-18-3 structure
Product Name:2-Pentenoic acid, 2-methoxy-4-oxo-
CAS No:827037-18-3
MF:C6H8O4
MW:144.125322341919
CID:686061
PubChem ID:59041518
Update Time:2025-04-19

2-Pentenoic acid, 2-methoxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 2-methoxy-4-oxo-
    • 2-methoxy-4-oxopent-2-enoic acid
    • DTXSID30730909
    • 827037-18-3
    • Inchi: 1S/C6H8O4/c1-4(7)3-5(10-2)6(8)9/h3H,1-2H3,(H,8,9)
    • InChI Key: OEEKCMQEAMMJRR-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=O)O)=CC(C)=O

Computed Properties

  • Exact Mass: 144.04225873g/mol
  • Monoisotopic Mass: 144.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 63.6Ų
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